Cas no 2171727-33-4 (2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-methylformamido}butanoic acid)

• Product Name: 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-methylformamido}butanoic acid
• CAS No: 2171727-33-4
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6454815
• PubChem ID: 165560383
• Update Time: 2025-05-19

2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-methylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-methylformamido}butanoic acid
• EN300-1505815
• 2171727-33-4
• 2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]-N-methylformamido}butanoic acid

• Inchi： 1S/C27H32N2O5/c1-3-24(26(31)32)29(2)25(30)17-9-8-10-18(15-17)28-27(33)34-16-23-21-13-6-4-11-19(21)20-12-5-7-14-22(20)23/h4-7,11-14,17-18,23-24H,3,8-10,15-16H2,1-2H3,(H,28,33)(H,31,32)
• InChI Key： CCQLHWQBRRCMSS-UHFFFAOYSA-N
• SMILES： O=C(C1CCCC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(C)C(C(=O)O)CC

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-methylformamido}butanoic acid

Compound CAS No. 2171727-33-4: 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-methylformamido}butanoic acid

The compound with CAS number 2171727-33-4, known as 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-methylformamido}butanoic acid, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a cyclohexane ring, and a N-methylformamide moiety. The presence of these functional groups makes it a versatile compound with applications in drug delivery systems, bioconjugation, and advanced polymer synthesis.

Recent studies have highlighted the importance of Fmoc groups in protecting amino functionalities during peptide synthesis. The Fmoc group is known for its stability under mild conditions and ease of removal under acidic or enzymatic cleavage. In this compound, the Fmoc group is attached to a cyclohexane ring via an amino linkage, which adds rigidity and structural complexity to the molecule. This unique arrangement allows for precise control over the spatial orientation of the functional groups, making it ideal for use in stereochemistry studies and enantioselective catalysis.

The cyclohexane ring in this compound serves as a scaffold for attaching other functional groups, such as the N-methylformamide moiety. The N-methylformamide group introduces additional functionality by providing hydrogen bonding capabilities and enhancing solubility in polar solvents. This makes the compound suitable for applications in medicinal chemistry, where solubility and bioavailability are critical factors. Recent research has demonstrated that such compounds can be used as building blocks for constructing bioactive molecules with improved pharmacokinetic properties.

The butanoic acid moiety at the core of this compound contributes to its acidic properties, which can be exploited in various chemical reactions. For instance, the carboxylic acid group can undergo esterification or amide bond formation, enabling the creation of more complex molecular architectures. This versatility has led to its use in the development of novel materials with tailored properties, such as biodegradable polymers and stimuli-responsive hydrogels.

One of the most promising applications of this compound is in the field of drug delivery systems. The combination of its functional groups allows for the design of targeted drug delivery vehicles that can respond to specific physiological conditions. For example, the Fmoc group can act as a protective shield during transit through harsh environments, while the N-methylformamide group facilitates drug release at the target site. Recent advancements in nanotechnology have further enhanced its potential by enabling its integration into nanoparticles and liposomes.

In addition to its practical applications, this compound has also been studied for its role in fundamental chemical research. Its complex structure provides an excellent model system for investigating reaction mechanisms and stereochemical outcomes. Researchers have utilized this compound to explore novel synthetic pathways, leading to breakthroughs in asymmetric synthesis and catalytic processes.

From a synthetic standpoint, this compound is typically prepared through multi-step reactions involving coupling agents and protecting groups. The synthesis begins with the preparation of the fluorenylmethoxycarbonyl (Fmoc) derivative, followed by coupling with a cyclohexane diamine derivative. The final step involves introducing the N-methylformamide and butanoic acid moieties through carefully controlled reactions. This multi-step approach ensures high purity and structural integrity of the final product.

The physical properties of this compound include a high molecular weight (~500 g/mol) and a melting point above 200°C, making it stable under thermal conditions commonly encountered in laboratory settings. Its solubility in organic solvents such as dichloromethane and DMF facilitates its use in solution-phase reactions, while its limited solubility in water makes it suitable for applications requiring controlled release mechanisms.

In terms of safety considerations, this compound is classified as non-hazardous under normal handling conditions. However, precautions should be taken to avoid prolonged exposure to skin or inhalation due to potential irritation effects. Proper personal protective equipment (PPE) should be used during synthesis and handling to ensure compliance with occupational safety standards.

Looking ahead, ongoing research is focused on expanding the utility of this compound by exploring new functionalization strategies and application areas. Collaborative efforts between academic institutions and industry partners are expected to yield innovative solutions across diverse fields such as biotechnology, materials science, and pharmaceuticals.